2-Nitro-4-(piperidine-1-carbonyl)-benzoic acid tert-butyl ester

• Molecular Formula: C17H22N2O5
• Molecular Weight: 334.4 g/mol
• IUPAC Name: tert-butyl 2-nitro-4-(piperidine-1-carbonyl)benzoate
• InChI: InChI=1S/C17H22N2O5/c1-17(2,3)24-16(21)13-8-7-12(11-14(13)19(22)23)15(20)18-9-5-4-6-10-18/h7-8,11H,4-6,9-10H2,1-3H3
• InChI Key: CSRWQOXQMUZQMT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(C=C(C=C1)C(=O)N2CCCCC2)[N+](=O)[O-]

Description

2-Nitro-4-(piperidine-1-carbonyl)-benzoic acid tert-butyl ester is a useful research compound. Its molecular formula is C17H22N2O5 and its molecular weight is 334.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Nitro-terephthalic acid 1-tert-butyl ester (500 mg, 1.88 mmol) in DCM (18 mL), was treated with 1-hydroxybenzotriazole (0.39 g, 2.43 mmol), EDCI (0.47 g, 2.43 mmol) and piperidine (0.24 mL, 2.43 mmol). After 3 hours the reaction was diluted with DCM (50 mL) and washed with aqueous NaHCO3 (30 mL), water (30 mL) and finally with brine. After drying over sodium sulphate and evaporation of the solvent the title compound was obtained as a colourless oil in quantitative yield. The crude was employed in the following reaction without any further purification.